![molecular formula C20H16N4 B1417910 2,3-Dihydro-2-spiro-7'-[8'-imino-7',8'-dihydronaphthalen-1'-amine]perimidine CAS No. 851768-62-2](/img/structure/B1417910.png)
2,3-Dihydro-2-spiro-7'-[8'-imino-7',8'-dihydronaphthalen-1'-amine]perimidine
Overview
Description
“2,3-Dihydro-2-spiro-7’-[8’-imino-7’,8’-dihydronaphthalen-1’-amine]perimidine” is a novel spiroheterocyclic molecule . These molecules exhibit thermally reversible photochromism with good photofatigue resistance, and their photogenerated forms possess broad absorption in the visible region .
Synthesis Analysis
The synthesis of “2,3-Dihydro-2-spiro-7’-[8’-imino-7’,8’-dihydronaphthalen-1’-amine]perimidine” involves the oxidation of 1,8-diaminonaphthalene using manganese dioxide . Another method involves a condensation reaction of naphthalene-1,8-diamine with various ketones in the presence of a catalytic amount of Phenyl boronic acid in Ethanol solvent .
Molecular Structure Analysis
The molecular structure of “2,3-Dihydro-2-spiro-7’-[8’-imino-7’,8’-dihydronaphthalen-1’-amine]perimidine” is complex, with a spiroheterocyclic configuration .
Chemical Reactions Analysis
Upon irradiation with 405 nm light, “2,3-Dihydro-2-spiro-7’-[8’-imino-7’,8’-dihydronaphthalen-1’-amine]perimidine” exhibits photochromism, and a color change (light yellow to brown) is observed .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2,3-Dihydro-2-spiro-7’-[8’-imino-7’,8’-dihydronaphthalen-1’-amine]perimidine” include a boiling point of 669.3±55.0 °C, a density of 1.41±0.1 g/cm3, and a pKa of 8.91±0.20 . The compound is a white to yellow to orange powder to crystal .
Scientific Research Applications
Application 1: Photochromism in Polymer Matrices
- Summary of the Application : The compound PNI is used in the study of photochromism, a phenomenon where a substance changes color when exposed to light. In this case, PNI is doped in various polymers and its photochromic behavior is studied .
- Methods of Application or Experimental Procedures : PNI is doped in various polymers and irradiated with 405 nm light. Upon irradiation, PNI exhibits photochromism, and a color change from light yellow to brown is observed .
- Results or Outcomes : The initial (closed) and colored (open) forms of PNI exhibit absorption maxima (λmax) around 400 and 500 nm, respectively. The open form possesses a wide absorption band, extending to ∼750 nm. The lifetime of the open form depends mainly on the glass transition temperature (Tg) of the polymer, and ranges from, for example, 11 min to 5.4 days .
Safety And Hazards
Future Directions
properties
IUPAC Name |
8'-iminospiro[1,3-dihydroperimidine-2,7'-naphthalene]-1'-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4/c21-14-7-1-4-13-10-11-20(19(22)17(13)14)23-15-8-2-5-12-6-3-9-16(24-20)18(12)15/h1-11,22-24H,21H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXGACCZEFCWAJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)N)C(=N)C3(C=C2)NC4=CC=CC5=C4C(=CC=C5)N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40659793 |
Source
|
| Record name | 1-Imino-1H,1'H,3'H-spiro[naphthalene-2,2'-perimidin]-8-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40659793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydro-2-spiro-7'-[8'-imino-7',8'-dihydronaphthalen-1'-amine]perimidine | |
CAS RN |
851768-62-2 |
Source
|
| Record name | 1-Imino-1H,1'H,3'H-spiro[naphthalene-2,2'-perimidin]-8-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40659793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-Dihydro-2-spiro-7'-[8'-imino-7',8'-dihydronaphthalen-1'-amine]perimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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